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synthesis 3,3'-methylenebis[5-methyloxazoline]
tetramethylguanidine catalyst

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Oxazolidine, 3,3'-methylenebis[5-methyl-

CAS No.: 66204-44-2

Cat. No.: S604777

Synthetic Method and Quantitative Data

The primary synthesis method identified uses 1,1,3,3-tetramethylguanidine (TMG) as a catalyst in the

reaction between isopropanolamine and formaldehyde [1].

The table below summarizes the key parameters from the patent for this synthetic route:

Notes / Alternative

Parameter Specification .
Information

Catalyst 1,1,3,3-Tetramethylguanidine (TMG) [1] -

Molar Ratio 1:1.2-2.0:0.000065 - 0.0065 [1] -

(Isopropanolamine :

Formaldehyde : TMG)

Formaldehyde Source 25-50% formaldehyde solution or solid Paraformaldehyde is
paraformaldehyde [1] commonly used [2] [3].

Reaction Temperature Reaction maintained at 80°C [2]. Initial The reaction is exothermic
addition in an ice-water bath [1]. [2].
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Notes / Alternative

Parameter Specification .
Information
Reaction Time 4 hours (after reagent addition) [1] -
Work-up & Purification Distillation under reduced pressure to -
remove water [1]. Post-reaction, water is
distilled off and product purified by vacuum
distillation [2].
Reported Yield Not specified in the patent. An alternative Alternative method uses
synthesis reports a 72% yield [3] [4]. different conditions

(tetrahydrofuran, -78°C).

Important Terminology and Safety Note

A significant point of confusion is the compound's name. Your query uses "oxazoline", but many high-
quality sources, including supplier specifications and chemical databases, list the product of the
formaldehyde-isopropanolamine reaction as "3,3'-methylenebis[5-methyloxazolidine]" [2] [5] [6]. It is

crucial to confirm the exact chemical structure required for your application.

This compound is a hazardous chemical. The safety data sheet classifies it as causing severe skin burns, eye

damage, and suspected of causing cancer and genetic defects [7].

¢ Personal Protective Equipment (PPE). Wear fire-resistant, impervious clothing, chemical-
impermeable gloves, and tightly fitting safety goggles [7].

¢ Handling: Handle in a well-ventilated place and avoid formation of dust and aerosols [7].

¢ First Aid: In case of skin contact, wash immediately with plenty of water and remove contaminated
clothing. For eye contact, rinse cautiously with water for several minutes and seek immediate medical

attention [7].

Experimental Workflow

The following diagram outlines the general synthetic workflow based on the information from the patent and

other sources.
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(Start Reaction Setup]

Add Isopropanolamine and
Tetramethylguanidine (TMG)
to reaction vessel

l

[Slowly add Formaldehyde SqutiorD

(in an ice-water bath)

l

Heat and Maintain Reaction
at ~80°C for 4 hours

l

Cool to Room Temperature

Purify Product by
Vacuum Distillation

Obtain Final Product
3,3'-methylenebis[5-methyloxazolidine]

Click to download full resolution via product page

Recommendations for Protocol Development

To establish a robust protocol, I suggest you consider the following:
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e Verify Chemical Identity: Confirm whether your research requires the "oxazoline" or "oxazolidine"
compound, as they are distinct chemical structures.

e Consult Full Patent Text: The summarized procedure lacks critical details like specific reactor setup,
stirring speed, and distillation parameters. Accessing the full text of patent CN110724113B would be
essential.

e Characterization Methods: You will need to establish characterization methods. The search results
indicate the product is a colorless to yellow liquid with a density of 1.00-1.20 g/cm?3 (20°C) and a pH of
9.0-11.0 for a 1% aqueous solution [2] [6]. Techniques like NMR and IR spectroscopy would be
necessary for definitive identification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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